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Compound of Interest

Compound Name: 2-Morpholinoisonicotinamide

CAS No.: 1086397-58-1

Cat. No.: B1424453 Get Quote

Executive Summary & Chemical Profile
This guide defines the standard operating procedure (SOP) for the disposal of 2-
Morpholinoisonicotinamide, a pyridine-based intermediate often utilized in kinase inhibitor

synthesis.

Unlike common solvents or reagents, this compound possesses a dual-heterocyclic structure

(morpholine fused to a pyridine core). Its disposal protocols are governed not just by its bulk

properties, but by the environmental persistence of the pyridine ring and the aquatic toxicity

potential of the morpholine moiety.

Core Directive: This compound must be treated as Hazardous Organic Waste destined for

high-temperature incineration. Under no circumstances should it be discharged into municipal

wastewater systems.

Chemical Identity & Hazard Matrix
Note: While specific CAS numbers for derivatives vary (e.g., related acid CAS 295349-64-3),

the functional group analysis dictates the safety profile.
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Feature Specification Operational Implication

Chemical Structure

Pyridine ring (C4) substituted

with Amide (C4) and

Morpholine (C2).[1]

Nitrogen-rich; generates NOx

upon combustion. Requires

scrubbed incineration.

Physical State Solid (Powder/Crystalline).

Dust inhalation hazard.[2][3]

Use local exhaust ventilation

(LEV).

Primary Hazards

Irritant (Skin/Eye/Respiratory).

[4] Harmful if swallowed.[1][5]

[6]

Standard Laboratory PPE

(Nitrile gloves, Safety Glasses,

Lab Coat).

Reactivity

Stable amide bond;

incompatible with strong

oxidizers.

Segregate from nitric acid or

peroxides in waste streams.

Pre-Disposal Handling & Segregation
Before disposal, the waste must be characterized and segregated to prevent cross-reactivity in

the waste accumulation area.

Personal Protective Equipment (PPE)
Respiratory: N95 or P100 particulate respirator if handling open powder outside a fume

hood.

Skin: Nitrile gloves (0.11 mm minimum thickness).

Eyes: Chemical splash goggles (ANSI Z87.1).

Segregation Protocol
Do Not Mix With: Strong acids (exothermic salt formation), strong oxidizers (fire hazard), or

nitrosating agents (risk of forming carcinogenic nitrosamines via the morpholine ring).

Container: High-density polyethylene (HDPE) or Amber Glass.
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Disposal Workflow (Decision Logic)
The following decision tree illustrates the operational logic for disposing of 2-
Morpholinoisonicotinamide based on its physical state in your workflow.

Waste Generation:
2-Morpholinoisonicotinamide

Determine Physical State

Solid / Powder

 Dry Solid

Solution / Mother Liquor

 Dissolved

Segregate into:
Solid Organic Waste Container Check Solvent Type

Label: 'Hazardous Waste - Toxic/Irritant'

Final Disposal:
High-Temp Incineration

(Cement Kiln or Chemical Incinerator)

Halogenated Solvent
(DCM, Chloroform)

 Contains Halogens

Non-Halogenated Solvent
(MeOH, DMSO, DMF)

 No Halogens

Waste Stream A:
Halogenated Organic Waste

Waste Stream B:
Non-Halogenated Organic Waste
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Figure 1: Operational decision tree for segregating 2-Morpholinoisonicotinamide waste

streams.

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal
Applicability: Expired pure compound, contaminated weighing boats, filter cakes.

Collection: Transfer solid material into a wide-mouth HDPE jar or a double-lined hazardous

waste bag.

Labeling: Affix a hazardous waste tag.

Constituents: "2-Morpholinoisonicotinamide" (Do not use abbreviations).

Hazard Checkbox: Toxic, Irritant.[4]

Storage: Store in the "Solid Organic Waste" satellite accumulation area.

Disposal: Hand over to EHS for Incineration.

Mechanism:[7] The pyridine ring requires temperatures >1000°C for complete

mineralization to CO₂, H₂O, and N₂ [1].

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, HPLC effluent, mother liquors.

Solvent Identification: Determine the primary solvent.

Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform, place in

Halogenated Waste carboy.

Scenario 2 (Non-Halogenated): If dissolved in DMSO, Methanol, or Ethyl Acetate, place in

Non-Halogenated Waste carboy.

Concentration Check: If the concentration is >10%, consider precipitating the solid (if

possible) to reduce the volume of high-hazard liquid waste, though direct liquid disposal is
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acceptable for standard lab scales.

Prohibited Action: Never dilute with water and pour down the sink. Morpholine derivatives

can be toxic to aquatic microorganisms used in wastewater treatment plants [2].

Regulatory & Compliance Context (RCRA)
In the United States, this compound is not explicitly listed on the EPA "P-List" or "U-List" (unlike

Pyridine, which is U196) [3]. However, the generator is responsible for making a hazardous

waste determination.

Waste Code Assignment:

If the waste exhibits ignitability (e.g., in flammable solvent): D001.

If the waste is pure substance: It is recommended to manage it as Non-Regulated

Chemical Wasteinternally but treat it with the same rigor as RCRA waste due to its

bioactive nature.

Best Practice: Many pharmaceutical EH&S programs classify all pyridine-based

intermediates as "Hazardous Organic Waste" to ensure incineration, avoiding potential

liability under CERCLA (Superfund) for environmental persistence.

Emergency Procedures: Spills
Severity Action Plan

Minor Spill (<5g)

1. Isolate area. 2. Wear PPE (Nitrile gloves,

goggles). 3. Dry Spill: Sweep carefully to avoid

dust; use wet paper towels. 4. Wet Spill: Absorb

with vermiculite or polypropylene pads. 5. Place

all debris in a sealed bag labeled "Hazardous

Debris."

Major Spill (>50g)

1. Evacuate the immediate lab zone. 2. Call

facility Emergency Response Team. 3. Do not

attempt cleanup without respiratory protection

(P100/N95) due to dust inhalation risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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